molecular formula C19H16F2N2O2S B2520845 1-(2-Fluorophenyl)-2-((3-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine CAS No. 899948-72-2

1-(2-Fluorophenyl)-2-((3-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine

Cat. No. B2520845
CAS RN: 899948-72-2
M. Wt: 374.41
InChI Key: YPQCYPMDMVLRDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "1-(2-Fluorophenyl)-2-((3-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrido[1,2-a]pyrazine" is a multifaceted molecule that can be synthesized through a series of reactions involving heterocyclic precursors. The presence of fluorophenyl groups and a sulfonyl moiety indicates potential for varied chemical reactivity and biological activity.

Synthesis Analysis

The synthesis of related tetrahydropyrido[2,3-b]pyrazine scaffolds has been demonstrated through the reaction of pentafluoropyridine with sodium phenylsulfinate and diamines, suggesting a pathway that may be adapted for the synthesis of the compound . Additionally, the formation of pyrrolo[1,2-a]pyrazine derivatives through the reaction of alkynyl-substituted heterocyclic precursors with sulfur under molybdenum catalysis provides insight into the synthesis of complex fused ring systems that could be relevant to the target molecule .

Molecular Structure Analysis

The molecular structure of the compound features a tetrahydropyrido[1,2-a]pyrazine core, which is a bicyclic system combining pyridine and pyrazine rings. The presence of fluorine atoms and a sulfonyl group attached to this core would influence its electronic properties and potentially its conformation due to the electronegativity of fluorine and the steric bulk of the sulfonyl group.

Chemical Reactions Analysis

The compound's reactivity can be inferred from related research, where dihydropyrazines have been shown to undergo transannulation with 2H-azirines catalyzed by rhodium(II) to form phenyl-substituted pyrazines . The sulfonyl group in the compound could also participate in reactions as seen in the synthesis of pyrido[1,2-a]pyrazine derivatives from 1-sulfonyl-1,2,3-triazoles . Moreover, the presence of fluorine atoms could influence the reactivity of the compound, as fluorine substituents have been shown to affect the outcome of cyclocondensation reactions in the synthesis of pyrazolinyl sulfones .

Physical and Chemical Properties Analysis

While specific physical and chemical properties of "1-(2-Fluorophenyl)-2-((3-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrido[1,2-a]pyrazine" are not directly reported, related compounds provide some context. The introduction of fluorine atoms typically increases the compound's lipophilicity and could affect its boiling and melting points . The sulfonyl group is polar and could impart solubility in polar solvents. The bicyclic core structure is likely to contribute to the compound's stability and rigidity, which could be important for its potential biological activity .

Scientific Research Applications

Synthesis and Structural Analysis

  • Pyrazines and pyrazole derivatives, similar to the core structure of the queried compound, have been synthesized and evaluated for their biological activities. These compounds, including 2,3-diaryl pyrazines and quinoxalines, demonstrate significant potential as selective cyclooxygenase-2 (COX-2) inhibitors. A detailed structure-activity relationship (SAR) study led to the identification of compounds with excellent in vivo activity in inflammation models, highlighting the versatility of pyrazine scaffolds in drug discovery (Singh et al., 2004).

  • The synthetic versatility of pyrazine derivatives extends to the development of antimicrobial agents. A novel series of trifluoromethyl-containing pyrazolinyl (p-tolyl) sulfones demonstrated promising antimicrobial activity against various microorganisms, emphasizing the structural adaptability of these compounds in targeting different biological pathways (Bonacorso et al., 2006).

Biological Evaluation and Potential Applications

  • The exploration of pyrazole and pyrazine derivatives has yielded compounds with notable antibacterial properties. For instance, novel heterocyclic compounds containing a sulfonamido moiety have been synthesized, showing high antibacterial activity. This research underscores the potential of these compounds as scaffolds for developing new antibacterial agents (Azab et al., 2013).

  • Another study focused on the synthesis of polyfunctional tetrahydropyrido[2,3-b]pyrazine scaffolds, demonstrating their potential as versatile intermediates for further chemical modifications. These scaffolds could be crucial for designing novel compounds with enhanced biological activities, showcasing the importance of pyrazine derivatives in medicinal chemistry (Baron et al., 2005).

  • The antimicrobial and antitubercular activities of benzene sulfonamide pyrazole oxadiazole derivatives have been evaluated, with some compounds showing significant efficacy. This highlights the potential of pyrazole-based compounds in addressing global health challenges like tuberculosis, providing a foundation for future research into novel therapeutic agents (Shingare et al., 2022).

properties

IUPAC Name

1-(2-fluorophenyl)-2-(3-fluorophenyl)sulfonyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16F2N2O2S/c20-14-5-3-6-15(13-14)26(24,25)23-12-11-22-10-4-9-18(22)19(23)16-7-1-2-8-17(16)21/h1-10,13,19H,11-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YPQCYPMDMVLRDB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(C(C2=CC=CN21)C3=CC=CC=C3F)S(=O)(=O)C4=CC=CC(=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16F2N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3-fluorobenzenesulfonyl)-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.